molecular formula C10H10F2O4 B6202599 3-(difluoromethyl)-4,5-dimethoxybenzoic acid CAS No. 1782491-94-4

3-(difluoromethyl)-4,5-dimethoxybenzoic acid

Cat. No. B6202599
CAS RN: 1782491-94-4
M. Wt: 232.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Difluoromethyl)-4,5-dimethoxybenzoic acid (DFMDBA) is a fluorinated benzoic acid derivative that has been studied for its potential application in a variety of scientific research areas. It is a synthetic organic compound with a molecular formula of C9H7F2O4. DFMDBA has been used in the synthesis of other compounds, as well as for its biological and physiological effects. In

Scientific Research Applications

3-(difluoromethyl)-4,5-dimethoxybenzoic acid has been studied for its potential application in a variety of scientific research areas. It has been used as a reagent in the synthesis of other compounds, such as 3-fluoro-4,5-dimethoxybenzoic acid and 4-fluoro-3,5-dimethoxybenzoic acid. In addition, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid has also been used in the synthesis of a variety of drugs, including anti-inflammatory and anti-cancer agents. Furthermore, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid has been used in the synthesis of various polymers, such as polyurethanes and polyesters.

Mechanism of Action

The mechanism of action of 3-(difluoromethyl)-4,5-dimethoxybenzoic acid is not yet fully understood. However, it is believed that its fluoro group may play a role in its biological activity. Specifically, the fluoro group may interact with the active sites of enzymes, which could lead to an inhibition of enzyme activity. In addition, the fluoro group may also interact with receptors in the cell membrane, which could lead to a modulation of cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(difluoromethyl)-4,5-dimethoxybenzoic acid are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-cancer effects in animal models. Specifically, it has been shown to reduce inflammation and inhibit the growth of cancer cells. In addition, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid has also been shown to have antioxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

3-(difluoromethyl)-4,5-dimethoxybenzoic acid has several advantages and limitations for use in lab experiments. One of the main advantages of 3-(difluoromethyl)-4,5-dimethoxybenzoic acid is its stability in aqueous solutions, which makes it suitable for use in a variety of experiments. In addition, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid is also relatively non-toxic and has low volatility, which makes it safe to use in laboratory settings. However, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid is also relatively expensive, which could limit its use in some experiments.

Future Directions

There are several potential future directions for 3-(difluoromethyl)-4,5-dimethoxybenzoic acid research. One potential direction is to further investigate its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could also be conducted to explore its potential application in the synthesis of other compounds, as well as its potential therapeutic applications. Furthermore, research could also be conducted to explore the potential of 3-(difluoromethyl)-4,5-dimethoxybenzoic acid as a drug delivery system. Finally, further research could also be conducted to explore the potential of 3-(difluoromethyl)-4,5-dimethoxybenzoic acid as an alternative to other fluorinated compounds.

Synthesis Methods

3-(difluoromethyl)-4,5-dimethoxybenzoic acid can be synthesized through various methods. One of the most commonly used methods is the reaction of 4,5-dimethoxybenzoic acid with 2,2-difluoroacetic anhydride. This reaction produces a difluorinated product, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid. In addition, the reaction of 4,5-dimethoxybenzoic acid with 2,2-difluoromethyltrifluoroacetate is another method used to synthesize 3-(difluoromethyl)-4,5-dimethoxybenzoic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(difluoromethyl)-4,5-dimethoxybenzoic acid involves the introduction of a difluoromethyl group onto a 4,5-dimethoxybenzoic acid molecule.", "Starting Materials": [ "4,5-dimethoxybenzoic acid", "difluoromethyl bromide", "potassium carbonate", "acetone", "dimethylformamide", "chloroacetyl chloride", "triethylamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "4,5-dimethoxybenzoic acid is reacted with chloroacetyl chloride and triethylamine in dimethylformamide to form 4,5-dimethoxy-2-chloroacetylbenzoic acid.", "The resulting product is then reacted with difluoromethyl bromide and potassium carbonate in acetone to introduce the difluoromethyl group, forming 3-(difluoromethyl)-4,5-dimethoxy-2-chloroacetylbenzoic acid.", "The chloroacetyl group is then removed by treatment with hydrochloric acid, followed by neutralization with sodium hydroxide.", "The final product, 3-(difluoromethyl)-4,5-dimethoxybenzoic acid, is obtained by extraction with diethyl ether and purification by recrystallization from water." ] }

CAS RN

1782491-94-4

Molecular Formula

C10H10F2O4

Molecular Weight

232.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.